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Introduction
The capsaicin-induced flare response is a well-established preclinical model for studying

neurogenic inflammation and assessing the efficacy of novel analgesic compounds. This model

mimics key aspects of peripheral pain pathways, involving the activation of TRPV1 (Transient

Receptor Potential Vanilloid 1) on nociceptive sensory neurons and the subsequent release of

vasoactive neuropeptides, such as Calcitonin Gene-Related Peptide (CGRP) and Substance P.

This release leads to vasodilation and increased blood flow, manifesting as a visible "flare" on

the skin.

PF-05198007 is a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7.

This channel is preferentially expressed in peripheral sensory neurons and plays a crucial role

in the transmission of pain signals. By blocking Nav1.7, PF-05198007 is hypothesized to

reduce the excitability of nociceptors and inhibit the release of neuropeptides, thereby

attenuating the capsaicin-induced flare response. These application notes provide detailed

protocols for utilizing the capsaicin-induced flare model to evaluate the pharmacological activity

of PF-05198007.

Data Presentation
The following table summarizes the quantitative data from a key study investigating the effect

of PF-05198007 on capsaicin-induced flare in wild-type (WT) mice. The flare response was
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quantified by measuring the area under the curve (AUC) of skin blood flow over a 55-minute

observation period following topical capsaicin application.

Treatment Group Dose (mg/kg)
Mean Flare
Response (AUC ±
SEM)

Percent Inhibition

Vehicle - 4930 ± 751 -

PF-05198007 1 1967 ± 472 60.1%

PF-05198007 10 2265 ± 382 54.1%

Data adapted from a study on the effects of PF-05198007 on capsaicin-induced flare in WT

mice. The reduction in flare response was statistically significant (p < 0.05) for both doses of

PF-05198007 compared to the vehicle group.

In a parallel experiment using Nav1.7Nav1.8Cre mice (where Nav1.7 is genetically deleted in

nociceptors), PF-05198007 at both 1 mg/kg and 10 mg/kg had no significant effect on the

capsaicin-induced flare response, confirming that the compound's mechanism of action is

dependent on the presence of the Nav1.7 channel.[1]

Signaling Pathways and Experimental Workflow
Capsaicin-Induced Flare Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8666835?utm_src=pdf-body
https://www.benchchem.com/product/b8666835?utm_src=pdf-body
https://www.benchchem.com/product/b8666835?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29252175/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Topical Capsaicin

TRPV1 Activation
(on Nociceptor Terminal)

Calcium Influx

Action Potential
Generation

Nav1.7 Amplification

Antidromic Action
Potential Propagation

Neuropeptide Release
(CGRP, Substance P)

Vasodilation

Increased Blood Flow
(Flare)

PF-05198007

 Inhibition

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b8666835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Signaling pathway of capsaicin-induced neurogenic flare and the inhibitory action of

PF-05198007.

Experimental Workflow
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Caption: Experimental workflow for assessing PF-05198007 in the capsaicin-induced flare

model.

Experimental Protocols
Materials and Reagents

PF-05198007: Synthesized or procured from a reputable supplier.

Vehicle for PF-05198007: 0.5% (w/v) methylcellulose in sterile water.

Capsaicin: Sigma-Aldrich or equivalent.

Vehicle for Capsaicin: Ethanol, Tween 80, and saline solution.

Animals: Adult male C57BL/6 mice (8-10 weeks old).

Anesthesia: Isoflurane or other suitable anesthetic.

Laser Doppler Imager: Moor Instruments LDI2-HIR or equivalent.

Oral Gavage Needles: Appropriate size for mice.

Micropipettes and sterile tubes.

PF-05198007 Formulation (for Oral Gavage)
Prepare a 0.5% (w/v) methylcellulose solution by dissolving 0.5 g of methylcellulose in 100

mL of sterile water. Stir until fully dissolved.

Calculate the required amount of PF-05198007 to achieve the desired final concentrations

(e.g., 1 mg/mL and 10 mg/mL for 10 mL/kg dosing volume).

Weigh the calculated amount of PF-05198007 and suspend it in the 0.5% methylcellulose

solution.

Vortex or sonicate the suspension to ensure homogeneity before administration.

Capsaicin Solution Preparation (0.1%)
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Prepare a stock solution of capsaicin in ethanol.

On the day of the experiment, dilute the stock solution to a final concentration of 0.1% in a

vehicle solution (e.g., 10% ethanol, 10% Tween 80, 80% saline).

In Vivo Experimental Procedure
Animal Acclimation: Acclimate mice to the housing facility for at least one week before the

experiment.

Drug Administration: Administer PF-05198007 (1 or 10 mg/kg) or vehicle orally via gavage.

Waiting Period: Allow a 60-minute pre-treatment period for the compound to be absorbed.

Anesthesia and Preparation: Anesthetize the mice with isoflurane. Shave the plantar surface

of one hind paw. Place the mouse on a warming pad to maintain body temperature.

Baseline Measurement: Acquire a baseline laser Doppler image of the plantar surface of the

shaved hind paw.

Capsaicin Application: Topically apply a small volume (e.g., 20 µL) of the 0.1% capsaicin

solution to the center of the scanned area on the plantar surface of the paw.

Data Acquisition: Immediately begin continuous laser Doppler imaging of the paw for 55

minutes.

Data Analysis:

Define a region of interest (ROI) around the application site.

Calculate the mean blood flow (in arbitrary perfusion units) within the ROI for each time

point.

Calculate the Area Under the Curve (AUC) for the entire 55-minute recording period to

quantify the total flare response.

Compare the AUC values between the vehicle- and PF-05198007-treated groups using

appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).
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Caption: Logical relationship of PF-05198007's intervention in the capsaicin-induced flare

response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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